3,6-dichloro-N-methylpyridazin-4-amine
Overview
Description
3,6-dichloro-N-methylpyridazin-4-amine is a chemical compound used in synthetic chemistry . It has been used in the synthesis of 7-methyl-2-phenylimidazo .
Synthesis Analysis
The synthesis of 3,6-dichloro-N-methylpyridazin-4-amine involves the use of 3,6-Dihydroxy-4-methylpyridazine . It has also been used in the synthesis of 7-methyl-2-phenylimidazo .Molecular Structure Analysis
The molecular structure of 3,6-dichloro-N-methylpyridazin-4-amine can be found in various databases . The molecular formula is C5H4Cl2N2 .Chemical Reactions Analysis
3,6-dichloro-N-methylpyridazin-4-amine is used as an intermediate in synthetic chemistry . It has been used in the synthesis of 7-methyl-2-phenylimidazo .Physical And Chemical Properties Analysis
3,6-dichloro-N-methylpyridazin-4-amine is a brown crystalline powder . It has a molecular weight of 178.02 . The compound is stable under normal temperatures and pressures .Scientific Research Applications
Solid Phase Synthesis of Aminopyridazines
- A study by Parrot, Wermuth, and Hibert (1999) in "Tetrahedron Letters" outlines a method for the solid-phase synthesis of aminopyridazines, using resin-bound thiophenols to link 3,6-dichloropyridazine to solid supports. This process introduces diversity into the molecule by cleavage of nucleophilic amines without oxidation to sulfones (Parrot, Wermuth & Hibert, 1999).
Preparation of N-Substituted Pyrroles
- Tsuchiya, Arai, and Igeta (1973) demonstrated that irradiation of a mixture containing pyridazine N-oxide and primary amine in dichloromethane forms N-substituted pyrroles. Their research, published in "Chemical & Pharmaceutical Bulletin," shows the potential of 3,6-dichloro-N-methylpyridazin-4-amine in synthesizing various pyrrole compounds (Tsuchiya, Arai & Igeta, 1973).
Vibrational Spectral Analysis and NLO Behavior
- In "Spectrochimica Acta Part A," Prabavathi, Nayaki, and Reddy (2015) explored the vibrational spectral analysis of derivatives of 3,6-dichloro-N-methylpyridazin-4-amine. Their research involved studying the non-linear optical (NLO) behavior and molecular structure using FT-IR and FT-Raman spectroscopic techniques (Prabavathi, Nayaki & Reddy, 2015).
Synthesis of Azo-Bridged Tricyclic Ring System
- Novák et al. (2006) in the "European Journal of Organic Chemistry" conducted a study on the formation and thermal decomposition of an azo-bridged tricyclic ring system involving 1-amino-2-methyl-1,3-pentadienes and dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate, illustrating another application of pyridazine derivatives in complex organic synthesis (Novák et al., 2006).
Encapsulation of Metal Ion Guests
- Brooker, Ewing, and Nelson (2001) in "Inorganica Chimica Acta" investigated a crypt ligand incorporating 3,6-diformylpyridazine, capable of encapsulating metal ion guests. This study highlights the role of 3,6-dichloro-N-methylpyridazin-4-amine in creating accommodating hosts for metal ions (Brooker, Ewing & Nelson, 2001).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3,6-dichloro-N-methylpyridazin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5Cl2N3/c1-8-3-2-4(6)9-10-5(3)7/h2H,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQXZJGCBDQTQBS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=NN=C1Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,6-dichloro-N-methylpyridazin-4-amine | |
CAS RN |
17645-06-6 |
Source
|
| Record name | 3,6-dichloro-N-methylpyridazin-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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